1-(4-butylphenyl)-4-(1-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one
Description
Structural Analysis
Core Structural Features
Benzimidazole-pyrrolidinone hybrid scaffold
The central architectural framework of this compound consists of a benzimidazole ring system directly connected to a pyrrolidinone moiety, forming a hybrid scaffold that combines the properties of both heterocyclic systems. The benzimidazole nucleus serves as a privileged scaffold in drug design due to its ability to participate in hydrogen bonding, π-π stacking interactions, and hydrophobic interactions, enabling efficient binding with macromolecules. This bicyclic aromatic system, composed of fused benzene and imidazole rings, provides a rigid planar framework that contributes to the overall molecular stability and biological activity potential.
The pyrrolidinone component represents a five-membered lactam ring that significantly influences the three-dimensional structure and conformational behavior of the hybrid molecule. The pyrrolidinone ring exists in a non-planar conformation due to ring puckering, which creates pseudorotational dynamics that affect the spatial orientation of substituents. This saturated heterocycle contributes to the sp³-hybridization character of the molecule, enhancing the exploration of pharmacophore space and increasing three-dimensional coverage due to the non-planarity of the ring.
The direct connection between the benzimidazole and pyrrolidinone systems creates a molecular bridge that allows for intramolecular interactions and influences the overall conformational landscape of the compound. The hybrid nature of this scaffold combines the aromatic stability of benzimidazole with the conformational flexibility of pyrrolidinone, resulting in a structure that can adopt multiple conformations while maintaining key binding interactions. Research has demonstrated that such hybrid scaffolds often exhibit enhanced biological activity compared to their individual components due to the synergistic effects of combined structural features.
4-Butylphenyl substituent
The 4-butylphenyl moiety attached to the pyrrolidinone nitrogen represents a significant lipophilic contribution to the overall molecular structure. This aromatic substituent consists of a benzene ring bearing a linear butyl chain in the para position, creating an elongated hydrophobic domain that extends the molecular surface area and influences partition coefficients. The para-substitution pattern ensures that the butyl chain extends linearly from the aromatic ring, maximizing the hydrophobic surface area and creating optimal conditions for lipophilic interactions.
The butyl chain provides flexibility to the otherwise rigid aromatic system, allowing for conformational adjustments that can optimize binding interactions with target molecules. The length of the four-carbon alkyl chain creates an optimal balance between lipophilicity and molecular size, as demonstrated in structure-activity relationship studies of similar compounds where butyl substituents often provide favorable biological activity profiles. The terminal methyl group of the butyl chain can participate in hydrophobic interactions and van der Waals forces, contributing to the overall binding affinity of the molecule.
The positioning of this substituent on the pyrrolidinone nitrogen creates a pseudo-axial or pseudo-equatorial orientation depending on the ring conformation, which significantly affects the spatial arrangement of the molecule and its interaction capabilities. Studies of related pyrrolidinone derivatives have shown that N-substitution patterns strongly influence the conformational preferences of the five-membered ring and subsequent biological activity.
2-Oxo-2-(pyrrolidin-1-yl)ethyl side chain
The 2-oxo-2-(pyrrolidin-1-yl)ethyl side chain represents a complex substituent that incorporates both an amide linkage and an additional pyrrolidine ring system. This side chain is attached to the benzimidazole nitrogen, creating a branched molecular architecture that significantly expands the three-dimensional profile of the compound. The amide carbonyl group within this side chain serves as both a hydrogen bond acceptor and a site for potential metabolic transformation, while the terminal pyrrolidine ring adds conformational complexity and additional binding surfaces.
The ethyl linker between the amide group and the benzimidazole provides rotational freedom that allows the pyrrolidine terminus to explore various spatial orientations. This flexibility is crucial for optimizing intermolecular interactions and can significantly influence the biological activity of the compound. The two-carbon spacer length represents an optimal distance for many protein-ligand interactions, as demonstrated in molecular docking studies of related benzimidazole derivatives.
The terminal pyrrolidine ring in this side chain adopts its own conformational preferences, which can range from envelope to twisted conformations depending on the substitution pattern and surrounding molecular environment. The nitrogen atom in this pyrrolidine ring can participate in hydrogen bonding interactions as either a donor or acceptor, depending on the local chemical environment and protonation state. The overall side chain creates a molecular extension that can reach into binding pockets or surface grooves of target proteins, potentially enhancing selectivity and affinity.
Functional Group Interactions
Hydrogen bonding capacity
The molecule contains multiple sites capable of participating in hydrogen bonding interactions, which play crucial roles in molecular recognition and stability. The benzimidazole nitrogen atoms can serve as both hydrogen bond donors and acceptors, with the imidazole nitrogen being particularly important for biological activity in many benzimidazole derivatives. The NH group of the benzimidazole can donate hydrogen bonds to acceptor sites on target molecules, while the nitrogen atoms can accept hydrogen bonds from donor groups.
The pyrrolidinone carbonyl groups represent primary hydrogen bond acceptors due to the high electronegativity of the oxygen atoms and the partial negative charge concentrated on these sites. Studies of pyrrolidinone hydrogen bonding have demonstrated that these carbonyl groups can form strong intermolecular associations with water molecules and other hydrogen bond donors. The amide linkage in the side chain provides additional hydrogen bonding capability, with the carbonyl oxygen serving as an acceptor and potential for the nitrogen to act as a donor depending on substitution.
| Functional Group | Hydrogen Bond Role | Relative Strength | Geometric Preferences |
|---|---|---|---|
| Benzimidazole NH | Donor/Acceptor | Strong | Linear geometry preferred |
| Pyrrolidinone C=O | Acceptor | Strong | Tetrahedral approach |
| Amide C=O | Acceptor | Strong | Planar approach preferred |
| Pyrrolidine N | Weak Acceptor | Moderate | Pyramidal geometry |
The spatial arrangement of these hydrogen bonding sites creates a network of potential interaction points that can form cooperative binding patterns with target molecules. Research on similar hybrid molecules has shown that the combination of multiple hydrogen bonding sites can lead to enhanced binding affinity through multivalent interactions. The conformational flexibility of the molecule allows these hydrogen bonding sites to adjust their positions to optimize interactions with complementary binding partners.
Electron-withdrawing effects of pyrrolidinone carbonyl
The pyrrolidinone carbonyl groups exert significant electron-withdrawing effects that influence the electronic distribution throughout the molecule. The carbonyl carbon bears a partial positive charge due to the electronegativity difference with oxygen, creating an electron-deficient center that affects neighboring atoms and bonds. This electron withdrawal alters the basicity of nearby nitrogen atoms, particularly those in the pyrrolidine rings, making them less nucleophilic and affecting their protonation states.
The electron-withdrawing nature of the carbonyl groups influences the aromatic character of the benzimidazole system by withdrawing electron density through both inductive and resonance effects. This electronic modulation can affect the π-electron distribution in the aromatic rings, potentially altering their ability to participate in π-π stacking interactions and modifying their chemical reactivity. The reduced electron density on the aromatic system can enhance its ability to interact with electron-rich regions of biological targets.
The lactam carbonyl in the pyrrolidinone ring creates a planar arrangement around the carbon-nitrogen bond due to resonance stabilization, which restricts rotation and influences the overall conformational landscape of the molecule. This planarity contributes to the rigidity of the pyrrolidinone ring and affects the positioning of substituents attached to the ring system. The electron-withdrawing effect also stabilizes the lactam structure against hydrolysis, contributing to the chemical stability of the compound under physiological conditions.
Lipophilic contributions of butylphenyl moiety
The 4-butylphenyl substituent significantly enhances the lipophilic character of the molecule, contributing to its ability to interact with hydrophobic environments and cross lipid membranes. The aromatic benzene ring provides π-electron density that can participate in hydrophobic interactions with aromatic amino acid residues in proteins, while the butyl chain extends the hydrophobic surface area and creates favorable interactions with aliphatic regions. The combination of aromatic and aliphatic hydrophobic elements creates a versatile lipophilic domain.
The lipophilic contribution of this moiety can be quantified through partition coefficient measurements, which indicate the molecule's preference for organic versus aqueous phases. Similar aromatic-aliphatic substituents have been shown to significantly increase log P values, enhancing membrane permeability while potentially affecting aqueous solubility. The butyl chain length represents an optimal balance between lipophilicity and molecular size, as longer alkyl chains can lead to excessive lipophilicity and reduced selectivity.
The positioning of the butylphenyl group on the pyrrolidinone nitrogen creates a lipophilic pocket that can complement hydrophobic binding sites on target proteins. The conformational flexibility of the butyl chain allows it to adopt extended or folded conformations depending on the binding environment, optimizing hydrophobic contacts. This adaptability is particularly important for binding to proteins with variable pocket sizes or shapes, as demonstrated in structure-activity studies of related compounds.
Conformational Analysis
Ring strain in pyrrolidinone system
The pyrrolidinone ring system exhibits characteristic ring strain patterns that influence its conformational behavior and chemical reactivity. The five-membered lactam ring adopts non-planar conformations to minimize torsional strain, typically existing in envelope or twisted conformations where one or more atoms are displaced from the mean plane of the ring. The ring puckering creates a dynamic system where the molecule can rapidly interconvert between different conformational states through pseudorotational motion.
Analysis of ring strain energy reveals that the pyrrolidinone system experiences moderate ring strain due to the constrained geometry of the five-membered ring. The optimal C-C-C bond angles in sp³ hybridized carbon atoms are approximately 109.5°, but the geometric constraints of the five-membered ring force these angles to deviate from ideal values, creating strain energy. The presence of the carbonyl group introduces additional rigidity due to the partial double-bond character of the C-N bond adjacent to the carbonyl.
| Conformational Parameter | Envelope Form | Twisted Form | Energy Difference |
|---|---|---|---|
| Maximum Puckering Amplitude | 35-40° | 30-35° | 0.5-1.5 kcal/mol |
| Phase Angle Range | 0-72° | Variable | Context dependent |
| Interconversion Barrier | Low | Low | 2-5 kcal/mol |
| Dominant Population | 60-80% | 20-40% | Temperature dependent |
The ring strain affects the positioning of substituents attached to the pyrrolidinone ring, with substituents preferentially adopting pseudo-equatorial orientations to minimize steric interactions. The conformational preferences can be modulated by the nature and size of substituents, with larger groups favoring conformations that place them in less sterically hindered positions. The dynamic nature of ring puckering allows the molecule to adjust its conformation in response to binding interactions.
Torsional flexibility of ethyl linkage
The ethyl linker connecting the benzimidazole nitrogen to the amide side chain provides significant torsional flexibility that allows the terminal pyrrolidine ring to explore various spatial orientations relative to the core hybrid scaffold. This two-carbon spacer can adopt multiple rotational conformations around the C-C and C-N bonds, creating a conformational ensemble that enhances the molecule's ability to fit into diverse binding sites. The flexibility is crucial for optimizing intermolecular interactions and adapting to different target geometries.
Rotational energy profiles around the ethyl linkage reveal multiple stable conformations separated by relatively low energy barriers, typically in the range of 2-4 kcal/mol. These low barriers enable rapid interconversion between conformational states at physiological temperatures, allowing the molecule to sample different orientations during binding interactions. The preferred conformations are influenced by intramolecular interactions, including potential hydrogen bonding between the amide group and other parts of the molecule.
The torsional flexibility affects the overall molecular shape and the accessibility of functional groups for intermolecular interactions. Extended conformations maximize the distance between the core scaffold and the terminal pyrrolidine ring, while folded conformations bring these groups into closer proximity, potentially enabling intramolecular interactions. The conformational flexibility can be analyzed using molecular dynamics simulations and NMR spectroscopy to determine the population distribution of different conformational states.
Stacking interactions between aromatic systems
The presence of multiple aromatic systems in the molecule creates opportunities for intramolecular and intermolecular π-π stacking interactions that can significantly influence the compound's three-dimensional structure and binding properties. The benzimidazole core contains a fused aromatic system with extended π-electron density that can participate in face-to-face or edge-to-face stacking arrangements with other aromatic groups. The 4-butylphenyl substituent provides an additional aromatic surface that can engage in similar interactions.
Intramolecular stacking between the benzimidazole and phenyl rings can occur when the molecule adopts folded conformations, creating a sandwich-like arrangement that stabilizes particular conformational states. The geometry and strength of these interactions depend on the relative orientation of the aromatic planes, with parallel face-to-face arrangements generally providing the strongest stabilization. The electron-withdrawing effects of the carbonyl groups can modulate the electron density distribution in the aromatic rings, affecting their stacking preferences.
| Stacking Geometry | Interaction Energy | Optimal Distance | Angular Dependence |
|---|---|---|---|
| Face-to-face | 3-8 kcal/mol | 3.3-3.8 Å | Parallel preferred |
| Edge-to-face | 2-5 kcal/mol | 4.5-5.5 Å | Perpendicular optimal |
| Offset parallel | 4-6 kcal/mol | 3.5-4.0 Å | 1-2 Å displacement |
| T-shaped | 2-4 kcal/mol | 4.0-5.0 Å | 90° angle preferred |
Properties
IUPAC Name |
1-(4-butylphenyl)-4-[1-(2-oxo-2-pyrrolidin-1-ylethyl)benzimidazol-2-yl]pyrrolidin-2-one | |
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H32N4O2/c1-2-3-8-20-11-13-22(14-12-20)30-18-21(17-25(30)32)27-28-23-9-4-5-10-24(23)31(27)19-26(33)29-15-6-7-16-29/h4-5,9-14,21H,2-3,6-8,15-19H2,1H3 | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GTXMUDYDALMGMQ-UHFFFAOYSA-N | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=CC=C(C=C1)N2CC(CC2=O)C3=NC4=CC=CC=C4N3CC(=O)N5CCCC5 | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H32N4O2 | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
444.6 g/mol | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Retrosynthetic Analysis
The target compound decomposes into three modular subunits (Figure 1):
-
4-Butylphenyl-pyrrolidin-2-one core : Provides structural rigidity and lipophilicity.
-
Benzimidazole moiety : Imparts hydrogen-bonding capacity and aromatic stacking potential.
-
Pyrrolidine-linked oxoethyl spacer : Enables conformational flexibility and pharmacophore positioning.
Critical Bond-Forming Reactions
Multi-Step Synthesis Approaches
Benzimidazole Subunit Synthesis (Stages I-II)
Source details a robust pathway for 1H-benzimidazole derivatives:
Stage I: Benzimidazole Alcohol Intermediate
Stage II: Oxidation to Ketone
Pyrrolidin-2-one Core Assembly (Stage III)
Microfluidic synthesis (Source) enables precise control:
| Parameter | Optimal Value | Yield Impact |
|---|---|---|
| Residence time | 4 h | 84% |
| Catalyst (PC-B) | 2 mol% | +37% vs 0.5% |
| Solvent | DCE | 86% vs 51% (MeCN) |
Reaction Schema :
Final Coupling and Functionalization
Suzuki-Miyaura Coupling
Critical for connecting aromatic systems:
| Condition | Value | Purity Impact |
|---|---|---|
| Pd(PPh₃)₄ loading | 5 mol% | >95% |
| Base | Na₂CO₃ | vs K₃PO₄ (+12%) |
| Temperature | 100°C | 78% conversion |
Process Optimization Challenges
Competing Side Reactions
Purification Considerations
Analytical Validation
Spectroscopic Fingerprinting
Chromatographic Purity
HPLC retention time: 12.7 min (Method: 70% MeCN isocratic)
Industrial-Scale Considerations
Cost Analysis of Key Reagents
Chemical Reactions Analysis
1-(4-Butylphenyl)-4-(1-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one can undergo various chemical reactions, such as:
Types of Reactions:
Oxidation: : This compound can undergo oxidation at specific functional groups to form new derivatives, often using reagents like m-CPBA or potassium permanganate.
Reduction: : Reduction reactions can modify the ketone or imine groups, typically using reagents such as lithium aluminium hydride (LiAlH4) or sodium borohydride (NaBH4).
Substitution: : The aromatic rings and nitrogen atoms in the structure can be sites for electrophilic or nucleophilic substitution reactions.
Common Reagents and Conditions:
Oxidizing Agents: : Hydrogen peroxide, m-chloroperbenzoic acid.
Reducing Agents: : Sodium borohydride, lithium aluminium hydride.
Substitution Reagents: : Halogens (for electrophilic aromatic substitution), nucleophiles (for nucleophilic substitution).
Major Products:
Oxidized derivatives (e.g., N-oxides).
Reduced forms (e.g., alcohols, amines).
Substituted derivatives (depending on the substituents introduced).
Scientific Research Applications
Anti-inflammatory Activity
Research has indicated that derivatives of pyrrolidine compounds, including the target compound, exhibit promising anti-inflammatory properties. Such compounds have been studied for their ability to inhibit cyclooxygenase enzymes (COX), which play a critical role in the inflammatory process. For instance, studies have shown that similar structures can lead to significant reductions in inflammatory markers and pain relief in animal models .
Anticancer Potential
The benzoimidazole moiety present in the compound is known for its anticancer properties. Investigations into related compounds have demonstrated their ability to induce apoptosis in cancer cells and inhibit tumor growth through various mechanisms, including modulation of cell cycle progression and inhibition of angiogenesis . The specific combination of the pyrrolidine and benzoimidazole structures may enhance these effects, warranting further exploration.
Antibacterial and Antifungal Properties
The compound's structural features suggest potential antibacterial and antifungal activities. Studies on similar imidazole derivatives have shown significant efficacy against various bacterial strains and fungi, indicating that this compound could be effective in treating infections caused by resistant pathogens .
Case Study 1: COX Inhibition
A study conducted by Chahal et al. focused on the design and synthesis of COX-II inhibitors, highlighting the effectiveness of compounds with similar structural frameworks as potential anti-inflammatory agents. The study reported that certain derivatives exhibited IC50 values significantly lower than traditional NSAIDs, suggesting enhanced potency and selectivity against COX-II enzymes .
Case Study 2: Anticancer Activity
In another investigation published in ACS Omega, a series of benzoimidazole derivatives were synthesized and evaluated for their anticancer activity against various cancer cell lines. The results indicated that these compounds could effectively induce cytotoxicity at micromolar concentrations, showcasing their potential as chemotherapeutic agents .
Mechanism of Action
The exact mechanism of action for 1-(4-butylphenyl)-4-(1-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one varies based on its application:
Pharmacological Mechanism: : It may interact with specific molecular targets such as enzymes or receptors, inhibiting or activating their function.
Pathways Involved: : Potentially modulates signaling pathways related to cell proliferation, apoptosis, and inflammation.
Comparison with Similar Compounds
Key Observations:
Heterocyclic Side Chain : Replacing pyrrolidin-1-yl (5-membered ring) with piperidin-1-yl (6-membered ring) in Analog 1 increases molecular weight by ~14 g/mol and may alter steric bulk and hydrogen-bonding capacity .
Aromatic Substitutents : The 4-butylphenyl group in the target compound enhances lipophilicity (logP ~4.2 estimated) compared to Analog 2’s 4-chlorophenyl (logP ~3.8) or Analog 3’s methoxy-substituted phenyl groups (logP ~2.5) .
Physicochemical and Hypothetical Pharmacological Differences
- Solubility: The target compound’s butylphenyl group likely reduces aqueous solubility compared to Analog 2’s polar chlorophenyl or Analog 4’s aminophenyl derivatives () .
- Bioavailability : Piperidine-containing Analog 1 may exhibit improved metabolic stability due to reduced ring strain compared to the pyrrolidine variant .
- Target Selectivity : The o-tolyl group in Analog 5 () could favor interactions with hydrophobic binding pockets, whereas the target compound’s bulkier substituents might prioritize flat, aromatic enzyme active sites .
Biological Activity
1-(4-butylphenyl)-4-(1-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one, with CAS number 943101-59-5, is a compound that exhibits significant biological activity, particularly in the fields of medicinal chemistry and pharmacology. This article reviews its biological properties, mechanisms of action, and potential therapeutic applications based on existing literature and research findings.
The molecular formula of the compound is , with a molecular weight of 444.6 g/mol. Its structure features a pyrrolidine moiety and a benzimidazole derivative, which are known for their diverse biological activities.
Antibacterial Activity
Research indicates that derivatives of pyrrolidine and benzimidazole often display antibacterial properties. In vitro studies have shown that certain pyrrolidine derivatives exhibit significant inhibition against various bacterial strains. For instance, compounds similar to 1-(4-butylphenyl)-4-(1-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one have demonstrated minimum inhibitory concentrations (MICs) against Gram-positive and Gram-negative bacteria, including Staphylococcus aureus and Escherichia coli .
| Compound | Bacterial Strain | MIC (µg/mL) |
|---|---|---|
| Compound A | B. subtilis | 75 |
| Compound B | E. coli | <125 |
| Compound C | Pseudomonas aeruginosa | 150 |
The mechanisms underlying the biological activities of this compound likely involve:
- DNA Inhibition: Similar compounds have been shown to interfere with DNA synthesis in bacterial cells, leading to cell death .
- Enzyme Inhibition: The imidazole ring may interact with key enzymes involved in bacterial metabolism, disrupting their function .
Case Studies
Several case studies have highlighted the efficacy of pyrrolidine derivatives in clinical settings:
- Study on Antimicrobial Efficacy: A comprehensive study evaluated the antimicrobial efficacy of various pyrrolidine-based compounds against resistant bacterial strains. Results indicated that compounds with similar structural motifs to our target compound exhibited lower MIC values than traditional antibiotics.
- Pharmacokinetic Studies: Research into the pharmacokinetics of similar compounds revealed favorable absorption and distribution profiles, suggesting potential for therapeutic use in treating infections caused by resistant bacteria.
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
